N-benzyl-4-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-benzyl-4-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C25H21FN4O2S/c26-20-8-10-21(11-9-20)29-23(31)17-33-25-27-14-15-30(25)22-12-6-19(7-13-22)24(32)28-16-18-4-2-1-3-5-18/h1-15H,16-17H2,(H,28,32)(H,29,31)
• InChI Key: IUKDZCIMCQEWAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C25H21FN4O2S
• Molecular Weight: 460.5 g/mol

Description

N-benzyl-4-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C25H21FN4O2S and its molecular weight is 460.53. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-4-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-4-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures including benzamides, imidazoles, and thiadiazoles are frequently synthesized and characterized for their potential applications in medicinal chemistry. These compounds are often evaluated for their biological activities, which could range from antitumor to antimicrobial effects. For instance, the synthesis of fused and binary 1,3,4‐thiadiazoles has been explored for their potential antitumor and antioxidant activities (Hamama et al., 2013).

Biological Evaluation

Many of these compounds are tested for various biological activities. For example, benzamide derivatives have been evaluated for their inhibitory potential against enzymes like alkaline phosphatases and ecto-5′-nucleotidases, suggesting potential applications in targeting specific protein interactions or pathways in disease contexts (Saeed et al., 2015).

Antimicrobial and Antifungal Activities

Synthetic compounds including those with imidazole and benzamide moieties have been assessed for antimicrobial and antifungal activities. This involves synthesizing and testing various derivatives for their ability to inhibit the growth of pathogenic microorganisms, which could lead to new treatments for infections (Narayana et al., 2004).

Potential Antipsychotic Agents

Some compounds with structural features similar to the compound have been investigated for their potential as antipsychotic agents. This includes studying their effects on animal behavior and receptor binding to identify compounds with desirable therapeutic profiles without the side effects associated with existing drugs (Wise et al., 1987).